Cas no 668478-79-3 (3,5-dimethylbenzene-1-carbothioamide)

• Product Name: 3,5-dimethylbenzene-1-carbothioamide
• CAS No: 668478-79-3
• MF: C₉H₁₁NS
• MW: 165.25534081459
• CID: 1713028
• PubChem ID: 22647568
• Update Time: 2025-04-21

3,5-dimethylbenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 3,5-dimethyl-
• 3,5-dimethylbenzothioamide
• 3,5-dimethylbenzenecarbothioamide
• AKOS010915511
• QBUJRCNPSCFHLK-UHFFFAOYSA-N
• SCHEMBL3371815
• 668478-79-3
• CS-0236036
• EN300-1666552
• 3,5-dimethyl-thiobenzamide
• 3,5-dimethylbenzene-1-carbothioamide

• Inchi： 1S/C9H11NS/c1-6-3-7(2)5-8(4-6)9(10)11/h3-5H,1-2H3,(H2,10,11)
• InChI Key： QBUJRCNPSCFHLK-UHFFFAOYSA-N
• SMILES： S=C(C1C=C(C)C=C(C)C=1)N

Computed Properties

• Exact Mass: 165.06133
• Monoisotopic Mass: 165.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Melting Point: 93 °C(Solv: ethanol (64-17-5))
• Boiling Point: 296.4±50.0 °C(Predicted)
• PSA: 26.02
• pka: 12.70±0.29(Predicted)